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Compound of Interest

Compound Name: OTS514 hydrochloride

Cat. No.: B3182179

For Researchers, Scientists, and Drug Development Professionals

Abstract

OTS514 is a potent and selective small-molecule inhibitor of T-LAK cell-originated protein
kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase
that is overexpressed in a variety of human cancers and correlates with poor prognosis.
OTS514 hydrochloride has demonstrated significant anti-tumor activity in preclinical models
by inducing cell cycle arrest and apoptosis in cancer cells. This technical guide provides a
comprehensive overview of OTS514 hydrochloride, including its chemical properties,
mechanism of action, and detailed protocols for its use in in vitro and in vivo research.

Chemical and Physical Properties

OTS514 hydrochloride is the hydrochloride salt of OTS514. Its key properties are summarized
in the table below.
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Property Value

CAS Number 2319647-76-0

Molecular Formula C21H21CIN202S

Molecular Weight 400.92 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Synonyms OTS514 HCI, OTS-514 hydrochloride

Mechanism of Action

OTS514 exerts its anti-cancer effects by specifically targeting and inhibiting the kinase activity
of TOPK. TOPK is a key regulator of mitosis and is involved in multiple signaling pathways that
promote cancer cell proliferation, survival, and metastasis.

TOPK Inhibition

OTS514 binds to the ATP-binding pocket of TOPK, preventing its phosphorylation and
activation. This leads to the inhibition of downstream signaling cascades. The IC50 value for
TOPK kinase inhibition by OTS514 is approximately 2.6 nM.

Downstream Signaling Pathways

Inhibition of TOPK by OTS514 disrupts several critical signaling pathways implicated in cancer
progression:

e AKT Pathway: OTS514 treatment has been shown to decrease the phosphorylation of AKT,
a key protein in cell survival and proliferation.

» p38 MAPK Pathway: The activity of p38 MAPK, which is involved in cellular stress responses
and apoptosis, is suppressed by OTS514.

o NF-kB Pathway: OTS514 can inhibit the NF-kB signaling pathway, which plays a crucial role
in inflammation and cancer.
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o« FOXM1 Regulation: The transcription factor FOXM1, a master regulator of cell cycle
progression, is a downstream target of TOPK. OTS514 treatment leads to a reduction in
FOXM1 activity.

The inhibition of these pathways ultimately results in cell cycle arrest at the G2/M phase and
the induction of apoptosis in cancer cells.
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 To cite this document: BenchChem. [OTS514 Hydrochloride: A Technical Guide to a Potent
TOPK Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182179#0ts514-hydrochloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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